Cas no 148547-51-7 (1-(2-methoxyphenyl)-4-methyl-Piperazine)

• Product Name: 1-(2-methoxyphenyl)-4-methyl-Piperazine
• CAS No: 148547-51-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1106425
• PubChem ID: 9859120
• Update Time: 2025-04-20

1-(2-methoxyphenyl)-4-methyl-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-4-methyl-Piperazine
• 1-methyl-4-(2-methoxyphenyl)piperazine
• N-methyl-N'-(2-methoxyphenyl)-piperazine
• 148547-51-7
• 1-(2-Methoxy-phenyl)-4-methyl-piperazine
• BDBM50394928
• 1-(2-Methoxyphenyl)-4-methylpiperazine
• 2-(4-Methylpiperazin-1-yl)anisole
• SCHEMBL327835
• ZYXMVSPWOATGIW-UHFFFAOYSA-N
• DB-328979
• CHEMBL2165674

• Inchi： 1S/C12H18N2O/c1-13-7-9-14(10-8-13)11-5-3-4-6-12(11)15-2/h3-6H,7-10H2,1-2H3
• InChI Key： ZYXMVSPWOATGIW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCN(C)CC1

Computed Properties

• Exact Mass: 206.14204
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71